Cas no 2192-06-5 (2-Amino-4,5-dihydro-1,3-thiazol-4-one hydrochloride)

2-Amino-4,5-dihydro-1,3-thiazol-4-one hydrochloride is a heterocyclic organic compound featuring a thiazolone core structure with an amino substituent. Its hydrochloride salt form enhances stability and solubility, making it suitable for synthetic applications in medicinal chemistry and pharmaceutical research. The compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting antimicrobial or antiviral activity. Its rigid thiazolone scaffold offers structural diversity for derivatization, enabling the development of novel therapeutic agents. The hydrochloride salt ensures consistent handling and storage properties, facilitating its use in laboratory-scale reactions. This compound is valued for its potential in drug discovery and organic synthesis due to its reactivity and functional group compatibility.
2-Amino-4,5-dihydro-1,3-thiazol-4-one hydrochloride structure
2192-06-5 structure
Product Name:2-Amino-4,5-dihydro-1,3-thiazol-4-one hydrochloride
CAS No:2192-06-5
MF:C3H5ClN2OS
MW:152.602597951889
MDL:MFCD00277945
CID:269807
PubChem ID:2782348
Update Time:2025-06-08

2-Amino-4,5-dihydro-1,3-thiazol-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Aminothiazol-4(5H)-one hydrochloride
    • 2-AMINOTHIAZOLE-4-ONE HYDROCHLORIDE
    • 2-Aminothiazolinone hydrochloride
    • 4(5H)-Thiazolone,2-amino-, hydrochloride (1:1)
    • 2-amino-1,3-thiazol-4-one,hydrochloride
    • 2-AMino-4,5-dihydro-1,3-thiazol-4-one hydrochloride
    • 2-Aminothiazolinone HCl
    • 2-Amino-1,3-thiazol-4(5H)-one hydrochloride
    • 2-amino-1,3-thiazolin-4-one, chloride
    • 2-amino-1,3-thiazol-4-one Hydrochloride
    • C3H4N2OS.HCl
    • Pseudothiohydantoin hydrochloride
    • 4-Thiazolidinone, monohydrochloride
    • NSC55654
    • 4(5H)-Thiazolone,
    • 4-Thiazolidinone, 2-imino-, monohydrochloride
    • 4(5H)-Thiazolone, monohydrochloride
    • 2-Amino-1,3-thiazol-4(5H)-one--hydrogen chloride (1/1)
    • C3H5ClN2OS
    • 2-Amino-4,5-dihydro-4-oxo-1,3-thiazole hydrochloride
    • 2-amino-1, 3-thiazol-4-one;hydrochloride
    • 2-Imino-4-thiazolidinone hydrochloride
    • 4-Thiazolol, 2-amino-, hydrochloride (1:1)
    • A911598
    • DTXSID80382038
    • 2-amino-1,3-thiazol-4-one;hydrochloride
    • JK5V55R72D
    • 2192-06-5
    • EN300-306150
    • 2-aminothiazolin-4-one hydrochloride
    • MFCD00463374
    • 2-Amino-4(5H)-thiazolone hydrochloride
    • NSC 55654
    • W-204263
    • 2-THIAZOLIN-4-ONE, 2-AMINO-, HYDROCHLORIDE
    • 4(5H)-Thiazolone, 2-amino-, monohydrochloride
    • PS-8912
    • 2-Imino-4-oxo-1,3-thiazolidine hydrochloride
    • AKOS025142171
    • SCHEMBL5520106
    • NSC-55654
    • 2-iminothiazolidine-4-one hydrochloride salt
    • MFCD00277945
    • 2-Aminothiazol-4(5H)-onehydrochloride
    • 4(5H)-THIAZOLONE, 2-AMINO-, HYDROCHLORIDE (1:1)
    • 2-Amino-4,5-dihydro-1,3-thiazol-4-one, HCl
    • 2-Imino-1,3-thiazolidin-4-one hydrochloride
    • 4(5H)-thiazolone, 2-amino- hydrochloride
    • G72646
    • 2-Amino-4,5-dihydro-1,3-thiazol-4-one hydrochloride
    • MDL: MFCD00277945
    • Inchi: 1S/C3H4N2OS.ClH/c4-3-5-2(6)1-7-3;/h1H2,(H2,4,5,6);1H
    • InChI Key: YBDFGIGPQKUYGW-UHFFFAOYSA-N
    • SMILES: Cl.S1C(N)=NC(C1)=O

Computed Properties

  • Exact Mass: 151.98100
  • Monoisotopic Mass: 151.981
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.8

Experimental Properties

  • Melting Point: 249°C
  • Boiling Point: 253.5°C at 760 mmHg
  • Flash Point: 107.1°C
  • PSA: 80.75000
  • LogP: 0.51240

2-Amino-4,5-dihydro-1,3-thiazol-4-one hydrochloride Security Information

2-Amino-4,5-dihydro-1,3-thiazol-4-one hydrochloride Customs Data

  • HS CODE:2934100090
  • Customs Data:

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2-Amino-4,5-dihydro-1,3-thiazol-4-one hydrochloride Pricemore >>

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